Cas no 180149-06-8 (Benzeneethanamine, 4-amino-3-methoxy-)

Benzeneethanamine, 4-amino-3-methoxy- structure

180149-06-8 structure

Product Name:Benzeneethanamine, 4-amino-3-methoxy-

CAS No:180149-06-8

Molecular Formula:C₉H₁₄N₂O

Molecular Weight:166.220262050629

CID:5211013

PubChem ID:18622010

Benzeneethanamine, 4-amino-3-methoxy- Properties

Names and Identifiers

- Benzeneethanamine, 4-amino-3-methoxy-
- InChIKey： NVFFCUAPFVJITJ-UHFFFAOYSA-N
- Inchi： 1S/C9H14N2O/c1-12-9-6-7(4-5-10)2-3-8(9)11/h2-3,6H,4-5,10-11H2,1H3
- SMILES： C1(CCN)=CC=C(N)C(OC)=C1

Computed Properties

Exact Mass: 166.110613074g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 166.110613074g/mol
Heavy Atom Count: 12
Complexity: 130
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.1
Topological Polar Surface Area: 61.3Å²

Benzeneethanamine, 4-amino-3-methoxy- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01AVHB-50mg	4-(2-aminoethyl)-2-methoxyaniline	180149-06-8	95%	50mg	$315.00
A2B Chem LLC	AV86175-50mg	4-(2-aminoethyl)-2-methoxyaniline	180149-06-8	95%	50mg	$259.00	2024-04-20
Aaron	AR01AVPN-50mg	4-(2-aminoethyl)-2-methoxyaniline	180149-06-8	95%	50mg	$317.00	2025-02-11
Enamine	EN300-159916-0.05g	4-(2-aminoethyl)-2-methoxyaniline	180149-06-8	95%	0.05g	$212.0	2023-05-24

Benzeneethanamine, 4-amino-3-methoxy- Related Literature

1. Free fatty acid release from vegetable and bovine milk fat-based infant formulas and human milk during two-phase in vitro digestion

Jaap Keijer,Trine Kastrup Dalsgaard,Lara W. Zeper,Frédéric Carrière,Anouk L. Feitsma,Arie G. Nieuwenhuizen Food Funct., 2019,10, 2102-2113
2. A novel two-dimensional oxysulfide Sr3.5Pb2.5Sb6O5S10: synthesis, crystal structure, and photoelectric properties†

Ruiqi Wang,Kejun Bu,Xian Zhang,Yuhao Gu,Yi Xiao,Zhaohuang Zhan J. Mater. Chem. C, 2020,8, 11018-11021
3. Conotoxin engineering: dual pharmacophoric noradrenaline transport inhibitor/integrin binding peptide with improved stability†‡

Robert K. Andrews Org. Biomol. Chem., 2012,10, 5791-5794
4. Wrinkle-stabilized metal-graphene hybrid fibers with zero temperature coefficient of resistance†

Bo Fang,Jiabin Xi,Yingjun Liu,Fan Guo,Zhen Xu,Weiwei Gao,Daoyou Guo,Peigang Li,Chao Gao Nanoscale, 2017,9, 12178-12188
5. Dehydration of biological membranes in a non-condensing environment

G. Hernández-Galván,H. Mercado-Uribe Soft Matter, 2023,19, 9173-9178
6. Silanization of nanographene platelets improves interaction with the dentin bonding resin matrix and enhances interfacial bond integrity to dentin

Zohaib Akram,Sultan Aati,Barsha Shrestha,Hien Ngo,Amr Fawzy Biomater. Sci., 2021,9, 8335-8346
7. In operando signature and quantification of lithium plating

Sobana P. Rangarajan,Yevgen Barsukov,Partha P. Mukherjee J. Mater. Chem. A, 2019,7, 20683-20695
8. Manipulation of n → π* electronic transitions via implanting thiophene rings into two-dimensional carbon nitride nanosheets for efficient photocatalytic water purification†

Fengting He,Xiaoming Liu,Xiaoli Zhao,Jinqiang Zhang,Pei Dong,Yang Zhang,Chaocheng Zhao,Hongqi Sun,Xiaoguang Duan,Shaobin Wang,Shuaijun Wang J. Mater. Chem. A, 2022,10, 20559-20570
9. Single-walled carbon nanotubes/polyaniline-coated polyester thermoelectric textile with good interface stability prepared by ultrasonic induction

Peng Li,Yang Guo,Jiuke Mu,Hongzhi Wang,Qinghong Zhang,Yaogang Li RSC Adv., 2016,6, 90347-90353
10. Modification of the three-dimensional graphene aerogel self-assembled network using a titanate coupling agent and its thermal conductivity mechanism with epoxy composites

Sufei Cui,Chao Liu,Yi Wang,Qiming Chen,Xingrong Liu Nanoscale, 2021,13, 18247-18255

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

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